Disodium 4-(2-ethylhexyl) 2-sulphonatosuccinate
Overview
Description
Disodium 4-(2-ethylhexyl) 2-sulphonatosuccinate (CAS 96954-01-7) is a specialty chemical used as an anionic surfactant in various industrial and scientific applications. It is commonly referred to as AOT (sodium bis(2-ethylhexyl) sulfosuccinate). AOT exhibits unique physical and chemical properties .
Molecular Structure Analysis
The molecular formula for this compound is C12H21Na2O7S; C12H22O7S.2Na. It is an anionic surfactant with a molecular weight of 355.34 g/mol .Mechanism of Action
Disodium 4-(2-ethylhexyl) 2-sulphonatosuccinate acts as a surfactant, which reduces the surface tension of the solution and forms micelles in aqueous solutions. These micelles are composed of a hydrophobic core and a hydrophilic shell, which makes them ideal for various applications.
Biochemical and Physiological Effects:
This compound is not used in drug formulation or dosage. It does not have any biochemical or physiological effects on the human body.
Advantages and Limitations for Lab Experiments
The advantages of using Disodium 4-(2-ethylhexyl) 2-sulphonatosuccinate in lab experiments include its high water solubility, stability, and ability to form micelles in aqueous solutions. It is also relatively inexpensive and readily available. However, its limitations include its toxicity and potential environmental hazards.
Future Directions
The future directions for Disodium 4-(2-ethylhexyl) 2-sulphonatosuccinate include:
1. Developing new applications for this compound in various fields such as nanotechnology, drug delivery, and catalysis.
2. Investigating the toxicological effects of this compound on the environment and human health.
3. Developing new synthesis methods for this compound that are more efficient and environmentally friendly.
4. Studying the mechanism of action of this compound in various applications to improve its performance.
In conclusion, this compound is a synthetic anionic surfactant widely used in various scientific research applications. Its high water solubility, stability, and ability to form micelles in aqueous solutions make it an ideal candidate for various studies. However, its limitations include its toxicity and potential environmental hazards. Further research is needed to develop new applications for this compound and to investigate its toxicological effects on the environment and human health.
Scientific Research Applications
Disodium 4-(2-ethylhexyl) 2-sulphonatosuccinate has been extensively used in various scientific research applications, including but not limited to:
1. Emulsion Polymerization: this compound is widely used as a surfactant in emulsion polymerization to stabilize the emulsion and control the particle size of the polymer.
2. Microemulsions: this compound is used to form microemulsions, which are thermodynamically stable dispersions of oil and water. These microemulsions are used in various applications such as drug delivery, catalysis, and electrochemistry.
3. Crystal Growth: this compound has been used to control the crystal growth of various materials such as metals, semiconductors, and organic compounds.
Properties
IUPAC Name |
disodium;4-(2-ethylhexoxy)-4-oxo-2-sulfonatobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O7S.2Na/c1-3-5-6-9(4-2)8-19-11(13)7-10(12(14)15)20(16,17)18;;/h9-10H,3-8H2,1-2H3,(H,14,15)(H,16,17,18);;/q;2*+1/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMXXRPGQXIGGPO-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)COC(=O)CC(C(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20Na2O7S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30914242 |
Source
|
| Record name | Disodium 4-[(2-ethylhexyl)oxy]-4-oxo-2-sulfonatobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30914242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
96954-01-7 |
Source
|
| Record name | Disodium 4-(2-ethylhexyl) 2-sulphonatosuccinate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0096954017 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Disodium 4-[(2-ethylhexyl)oxy]-4-oxo-2-sulfonatobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30914242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Disodium 4-(2-ethylhexyl) 2-sulphonatosuccinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.096.604 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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